Cas no 55837-18-8 (Butibufen)

• Product Name: Butibufen
• CAS No: 55837-18-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 370688
• PubChem ID: 41643
• Update Time: 2025-04-19

Butibufen Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isobutylphenyl)butanoic acid
• Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)- (9CI)
• Butilopan
• α-Ethyl-4-(2-methylpropy1)benzeneacetic acid
• 2-(p-Isobutylphenyl)butyric acid
• Bitubufen
• Butiropan
• Butibufen
• 2-[4-(2-methylpropyl)phenyl]butanoic acid
• Benzeneacetic acid, a-ethyl-4-(2-methylpropyl)-
• 2-(4-Isobutylphenyl)buttersaeure
• 2-(4-isobutylphenyl)-butyric acid
• 2-(p-Isobutylphenyl)butyrate
• Butibufene [INN-French]
• Butibufeno [INN-Spanish]
• Butibufenum [INN-Latin]
• EINECS 259-849-2
• 2-(4-Isobutylphenyl)butyric acid
• DF 1903Y
• alpha-Ethyl-4-(2-methylpropyl)benzeneacetic acid
• NS00010553
• CHEMBL454450
• Butibufeno
• DTXSID60866508
• BUTIBUFEN [MI]
• SCHEMBL24177
• JSS1TEM917
• Q3647708
• EN300-1857306
• BRN 2261197
• 55837-18-8
• FF-106
• Butibufenum
• FF 106
• BDBM50250133
• FT-0663918
• Butibufen [INN]
• AKOS016014408
• UNII-JSS1TEM917
• DTXSID201021603
• Butibufene
• FF106
• CS-0079520
• FT-0663919
• FT-0663916
• A913752
• UULSXYSSHHRCQK-UHFFFAOYSA-N
• Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)-, (-alpha-S)- (9CI)
• HY-121132
• BUTIBUFEN [WHO-DD]
• CHEBI:134908
• FT-0663917
• BUTYRIC ACID, 2-(4-ISOBUTYLPHENYL)-
• Mijal
• Butibufenum (INN-Latin)
• BRD-A46136514-001-01-2
• 2(p-Isobutylphenyl)butyrate
• G68116
• Butibufene (INN-French)
• Butibufeno (INN-Spanish)
• DB-250641

• MDL： MFCD00866068
• Inchi： 1S/C14H20O2/c1-4-13(14(15)16)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13H,4,9H2,1-3H3,(H,15,16)
• InChI Key： UULSXYSSHHRCQK-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.015±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52 ºC
• Boiling Point: 335.1°C at 760 mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.515
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.46330

Butibufen Security Information

• Toxicity：LD50 orally in mice: 810 mg/kg (Carretero)
• Storage Condition：Sealed in dry,2-8°C(BD119065)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids